Cas no 3415-71-2 ([3-butanoyloxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl Butanoate)

• Product Name: [3-butanoyloxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl Butanoate
• CAS No: 3415-71-2
• MF: C₁₈H₂₆N₂O₇
• MW: 382.408245563507
• CID: 1462088
• PubChem ID: 254420
• Update Time: 2025-04-20

[3-butanoyloxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl Butanoate Chemical and Physical Properties

Names and Identifiers

• [3-butanoyloxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl Butanoate
• 1-(3,5-di-o-butanoyl-2-deoxypentofuranosyl)-5-methylpyrimidine-2,4(1h,3h)-dione
• NSC78788
• AC1L5Q6B
• AC1Q69GK
• CTK1C4900
• KST-1B3370
• AR-1B1303
• NSC-78788
• AG-J-97282
• 1-(3,5-di-o-butanoyl-2-deoxypentofuranosyl)-5-methylpyrimidine-2,4(1h,3h)-dione; NSC78788; AC1L5Q6B; AC1Q69GK; CTK1C4900; KST-1B3370; AR-1B1303; NSC-78788; AG-J-97282;
• 3415-71-2
• DTXSID70291867

• Inchi： 1S/C18H26N2O7/c1-4-6-15(21)25-10-13-12(27-16(22)7-5-2)8-14(26-13)20-9-11(3)17(23)19-18(20)24/h9,12-14H,4-8,10H2,1-3H3,(H,19,23,24)
• InChI Key： MPEMIOZQASDBPA-UHFFFAOYSA-N
• SMILES： O1C(CC(C1COC(CCC)=O)OC(CCC)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 382.17408
• Monoisotopic Mass: 382.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.26
• Refractive Index: 1.535
• PSA: 111.24
• LogP: 1.18770